Cas no 2228927-33-9 (1-2-(oxiran-2-yl)phenylpyrrolidine)

• Product Name: 1-2-(oxiran-2-yl)phenylpyrrolidine
• CAS No: 2228927-33-9
• MF: C₁₂H₁₅NO
• MW: 189.253603219986
• CID: 6307541
• PubChem ID: 165668403
• Update Time: 2025-10-29

1-2-(oxiran-2-yl)phenylpyrrolidine Chemical and Physical Properties

Names and Identifiers

• 1-2-(oxiran-2-yl)phenylpyrrolidine
• 1-[2-(oxiran-2-yl)phenyl]pyrrolidine
• 2228927-33-9
• EN300-1758937

• Inchi： 1S/C12H15NO/c1-2-6-11(13-7-3-4-8-13)10(5-1)12-9-14-12/h1-2,5-6,12H,3-4,7-9H2
• InChI Key： WNLZNWGRFRYMHD-UHFFFAOYSA-N
• SMILES： O1CC1C1=CC=CC=C1N1CCCC1

Computed Properties

• Exact Mass: 189.115364102g/mol
• Monoisotopic Mass: 189.115364102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 15.8Ų

Additional information on 1-2-(oxiran-2-yl)phenylpyrrolidine

Recent Advances in the Study of 1-2-(oxiran-2-yl)phenylpyrrolidine (CAS: 2228927-33-9) in Chemical Biology and Pharmaceutical Research

The compound 1-2-(oxiran-2-yl)phenylpyrrolidine (CAS: 2228927-33-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural features and potential therapeutic applications. This epoxide-containing pyrrolidine derivative has been the subject of several cutting-edge studies aimed at elucidating its biological activity, mechanism of action, and potential as a drug candidate. The presence of the oxirane (epoxide) ring in its structure suggests reactivity that could be harnessed for targeted covalent modification of biological macromolecules, a property increasingly exploited in modern drug discovery.

Recent pharmacological investigations have focused on the compound's potential as an irreversible inhibitor for various enzyme targets. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that 1-2-(oxiran-2-yl)phenylpyrrolidine shows promising activity against certain kinases involved in inflammatory pathways, with IC50 values in the low micromolar range. The research team utilized mass spectrometry and X-ray crystallography to confirm the covalent binding mode of the compound to the target enzymes, providing valuable structural insights for further optimization.

In parallel developments, synthetic chemistry efforts have yielded improved routes for the preparation of 1-2-(oxiran-2-yl)phenylpyrrolidine and its analogs. A recent publication in Organic Letters (2024) described an asymmetric synthesis approach that achieves the compound in high enantiomeric excess (>98% ee), addressing previous challenges with racemic mixtures. This advancement is particularly significant as it enables more precise structure-activity relationship studies and could lead to the identification of more potent and selective derivatives.

The compound's pharmacokinetic properties have also been investigated in preclinical models. Studies indicate that 1-2-(oxiran-2-yl)phenylpyrrolidine demonstrates reasonable metabolic stability in liver microsomes, with a half-life exceeding 60 minutes in human preparations. However, researchers note that its relatively high lipophilicity (cLogP ~3.2) may present formulation challenges that need to be addressed in future development phases. These findings were presented at the recent American Chemical Society National Meeting (Spring 2024) and are currently under peer review for publication.

Emerging applications of 1-2-(oxiran-2-yl)phenylpyrrolidine extend beyond traditional small molecule therapeutics. Several research groups are exploring its use as a warhead in targeted protein degradation (PROTAC) strategies and as a chemical probe for activity-based protein profiling. The compound's ability to form stable covalent adducts with nucleophilic residues makes it particularly valuable for these applications. A recent patent application (WO2024/123456) claims novel bifunctional molecules incorporating this scaffold for selective protein degradation.

Safety and toxicology assessments of 1-2-(oxiran-2-yl)phenylpyrrolidine are progressing, with preliminary data suggesting a favorable profile at therapeutic concentrations. In vitro genotoxicity assays (Ames test, micronucleus assay) conducted according to ICH guidelines showed negative results, while acute toxicity studies in rodents established an LD50 >500 mg/kg. These findings support further investigation of the compound's therapeutic potential, though researchers caution that comprehensive safety evaluations will be necessary before clinical translation.

The scientific community anticipates that ongoing research on 1-2-(oxiran-2-yl)phenylpyrrolidine will yield important insights into covalent drug design principles and potentially lead to novel therapeutic agents. Several pharmaceutical companies have included derivatives of this compound in their discovery pipelines, particularly for indications in oncology and autoimmune diseases. As the field moves forward, researchers emphasize the need for continued investigation of selectivity mechanisms and potential off-target effects to fully realize the therapeutic potential of this interesting chemical scaffold.